Cas no 1000573-22-7 (<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide)

• Product Name: <br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide
• CAS No: 1000573-22-7
• MF: C₁₃H₁₀Cl₂N₄O₂S₂
• MW: 389.280097484589
• CID: 3157588
• PubChem ID: 26598679
• Update Time: 2025-04-21

<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide Chemical and Physical Properties

Names and Identifiers

• <br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide
• 5,7-Dichloro-N-(3,5-dimethylphenyl)thiazolo[4,5-d]pyrimidine-2-sulfonamide
• 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)amide
• 1000573-22-7

• MDL： MFCD09877882
• Inchi： 1S/C13H10Cl2N4O2S2/c1-6-3-7(2)5-8(4-6)19-23(20,21)13-18-11-9(22-13)10(14)16-12(15)17-11/h3-5,19H,1-2H3
• InChI Key： NBTJXNYBVOLSID-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(NC1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 387.962
• Monoisotopic Mass: 387.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: 4.5